Cas no 2137994-97-7 (1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester
• CAS No: 2137994-97-7
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 5299242
• Update Time: 2025-07-18

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester

• Inchi： 1S/C10H11N3O4/c1-5-4-17-8(11-5)6-7(10(15)16-3)12-13(2)9(6)14/h4,14H,1-3H3
• InChI Key： QBYVITWQQRQQRI-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(C2=NC(C)=CO2)C(C(OC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester (CAS No. 2137994-97-7)

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester (CAS No. 2137994-97-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities.

The pyrazole scaffold is a five-membered heterocyclic ring containing two nitrogen atoms, which can be readily functionalized to create a wide range of bioactive molecules. The presence of the 5-hydroxy group and the 1-methyl substitution on the pyrazole ring in this compound adds to its structural complexity and may influence its biological activity. Additionally, the 4-(4-methyl-2-oxazolyl) substituent introduces a further layer of complexity, as oxazoles are known for their ability to modulate various biological processes.

The methyl ester functionality at the carboxylic acid position is particularly noteworthy. Esters are common functional groups in organic chemistry and can be easily hydrolyzed under physiological conditions to release the corresponding carboxylic acid. This property makes the compound a potential prodrug candidate, which could enhance its bioavailability and pharmacokinetic profile.

Recent studies have explored the potential therapeutic applications of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its antitumor activity. Preliminary studies have demonstrated that 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its direct biological activities, 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester has also been investigated as a building block for the synthesis of more complex molecules. Its versatile structure allows for further functionalization through various chemical reactions, making it a valuable intermediate in drug discovery and development processes.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group manipulations such as esterification and hydroxylation. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

Despite its promising properties, further research is needed to fully understand the pharmacological profile and safety profile of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models of various diseases. These studies will provide crucial data for determining whether this compound is suitable for clinical trials and eventual therapeutic use.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-methyl-2-oxazolyl)-, methyl ester (CAS No. 2137994-97-7) represents an exciting molecule with potential applications in multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable target for further research and development in medicinal chemistry.